Silylene

Fundamental Chemistry Electronic Structure Reaction Mechanism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula H2Si
Molecular Weight 30.101 g/mol
CAS No. 13825-90-6
Cat. No. B15895236
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Technical Parameters


Basic Identity
Product NameSilylene
CAS13825-90-6
Molecular FormulaH2Si
Molecular Weight30.101 g/mol
Structural Identifiers
InChIInChI=1S/H2Si/h1H2
InChIKeyXMIJDTGORVPYLW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Silylene (SiH2) Overview for Research


Silylene (SiH2) is the simplest silicon analog of a carbene, existing as a transient, highly reactive divalent species . Unlike substituted N-heterocyclic silylenes, the parent compound is not shelf-stable and must be generated in situ, typically via pyrolysis or photolysis of silanes for gas-phase studies or chemical vapor deposition (CVD) . It is a ground-state singlet molecule, a crucial electronic difference from the triplet ground state of its carbon analog, methylene (:CH2) . Its procurement for research is not as a bulk chemical but as a precisely generated intermediate, requiring specific precursor handling and experimental setups.

Generation In situ via pyrolysis or photolysis
Electronic State Ground-state singlet species
Use Context Gas-phase kinetics & CVD studies

Why Silylene Substitution Fails


Substituting Silylene (SiH2) with another group 14 dihydride like germylene (GeH2) or stannylene (SnH2) leads to profoundly different reaction outcomes due to fundamental differences in ground-state multiplicity, thermochemistry, and kinetic reactivity. While SiH2 is a ground-state singlet, its reactivity and insertion selectivity across various bond types (Si-H, Ge-H, C-H) differ markedly from its heavier analogs. Even substitution with the isovalent carbene, methylene (:CH2), is invalid as its triplet ground state dictates completely different reaction mechanisms and product distributions . This necessitates a precise, evidence-based selection of SiH2 for target applications where its specific electronic profile is required.

Multiplicity Mismatch Triplet methylene leads to radical pathways; SiH₂ is singlet and favors concerted insertions. Reactivity profiles may not transfer.
Thermochemical Shift Enthalpies of formation differ substantially across group 14 analogs. Heating and reaction energetics may shift away from predicted windows.
Kinetic Selectivity Insertion rate orders into Si–H and Ge–H bonds differ for SiH₂ versus GeH₂, altering product distributions in competitive reactions.

Head-to-Head Evidence for Silylene


Singlet-Triplet Inversion: SiH2 vs. CH2

A defining differentiator is the inverted singlet-triplet ground state. High-level CASSCF calculations show that SiH2 is a ground state singlet, with the triplet state lying approximately 20 kcal/mol higher in energy. In contrast, methylene (CH2) is a ground state triplet, which is approximately 10 kcal/mol more stable than its singlet state . This 30 kcal/mol relative shift in stability completely alters the spin-permitted reaction pathways and products.

Singlet-Triplet Inversion
Head-to-head
SiH₂ Singlet ground state; triplet ~20 kcal/mol higher
CH₂ Triplet ground state; singlet ~10 kcal/mol higher
Dictates concerted vs. radical insertion mechanisms
CASSCF, large Gaussian basis sets
Fundamental Chemistry Electronic Structure Reaction Mechanism

Enthalpies of Formation: SiH2 vs. CH2

The heat of formation for SiH2 was computed using the high-accuracy MR-ccCA-ACPF(STQ) composite method. The singlet state enthalpy of formation (Δ_fH°) is 64.9 kcal mol⁻¹, and the triplet state is 87.6 kcal mol⁻¹. This benchmark data provides a target for computational method calibration and is vital for modeling gas-phase CVD processes, differing significantly from the energetics of the carbon analog .

Enthalpies of Formation
Head-to-head
SiH₂ Singlet Δ_fH° 64.9 kcal mol⁻¹; triplet 87.6 kcal mol⁻¹
CH₂ Triplet ~93 kcal mol⁻¹; singlet ~102 kcal mol⁻¹
Informs CVD energetics and computational method calibration
MR-ccCA-ACPF(STQ) composite method
Thermochemistry CVD Precursor Design Computational Chemistry

Sigma-Bond Insertion Rates: SiH2 vs. GeH2

The relative rates of insertion for SiH2 versus GeH2 into various germanium-hydride (Ge-H) and silicon-hydride (Si-H) bonds were experimentally determined. The study showed that the relative reactivity order for SiH2 insertions differs from that of GeH2, indicating a distinct kinetic selectivity profile that is not simply a function of bond energy . For instance, SiH2 insertion selectivity into Si-H bonds of different silanes could not be correlated with bond energies alone when compared across Si, Ge, and P hydrides, suggesting a unique mechanistic nuance.

Sigma-Bond Insertion Rates
Head-to-head
SiH₂ Reactivity order: (CH₃)₃SiH > Si₂H₆ > (CH₃)₂SiH₂ > CH₃SiH₃ > SiH₄
GeH₂ Reactivity order: (CH₃)₃GeH > (CH₃)₂GeH₂ > Ge₂H₆ > CH₃GeH₃
Enables targeted Si–Ge or organosilicon bond synthesis
Competitive gas-phase reactions, Sefcik & Ring (1973)
Kinetics Reaction Selectivity Material Synthesis

Silylene Application Scenarios


Singlet Carbene Reactivity Studies

Silylene's confirmed singlet ground state [REFS-1 from Section 3] makes it the quintessential model for studying concerted insertion reactions of heavier group 14 species into sigma bonds. Its use is critical when the research goal is to understand or exploit singlet-specific pathways, where the triplet ground state of methylene would introduce confounding radical mechanisms.

Computational Thermochemistry Benchmark

The precisely computed enthalpies of formation for both singlet and triplet SiH2 [REFS-1 from Section 3, Evidence 2] serve as a rigorous benchmark dataset for developing and validating new ab initio and composite computational methods. This makes SiH2 a valuable 'test system' in theoretical chemistry beyond the widely used carbon-based benchmarks.

Gas-Phase Si-Ge Material Synthesis

For the gas-phase synthesis of novel silicon-germanium alloys or molecules, SiH2 offers a distinct kinetic selectivity profile compared to GeH2 [REFS-1 from Section 3, Evidence 3]. When a specific insertion selectivity is required (e.g., preferential Si-Si bond formation over Si-Ge), SiH2 is the rationally selected intermediate over its heavier analogs.

Application
Selection Property
Validation Focus
Singlet Carbene Reactivity Studies
Ground-state singlet character
Verify concerted insertion pathways
Computational Thermochemistry Benchmark
Benchmark enthalpies of formation
Calibrate ab initio composite methods
Gas-Phase Si-Ge Material Synthesis
Distinct kinetic selectivity profile
Validate targeted Si–Si or Si–Ge bond formation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

47 linked technical documents
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